Cas no 1001003-94-6 (2-CHLOROPYRIDINE-D4)
2-CHLOROPYRIDINE-D4 structure
Product Name:2-CHLOROPYRIDINE-D4
CAS No:1001003-94-6
MF:C5H4ClN
MW:117.569606781006
CID:1004021
PubChem ID:23658887
Update Time:2025-04-20
2-CHLOROPYRIDINE-D4 Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLOROPYRIDINE-D4
- [2H4]2-chloropyridine
- NSC 4649-d4
- α-Chloropyridine-d4
- o-Chloropyridine-d4
- 6-Chloropyridine-2,3,4,5-d4
- 2-Chloropyridine-d4, 99 atom % D, 97% (CP)
- 1001003-94-6
- D98068
- SCHEMBL13751627
- 2-chloro-3,4,5,6-tetradeuterio-pyridine
- DB-303328
- 2-Chloro-3,4,5,6-tetradeuteriopyridine
-
- Inchi: 1S/C5H4ClN/c6-5-3-1-2-4-7-5/h1-4H/i1D,2D,3D,4D
- InChI Key: OKDGRDCXVWSXDC-RHQRLBAQSA-N
- SMILES: ClC1C([2H])=C([2H])C([2H])=C([2H])N=1
Computed Properties
- Exact Mass: 117.028334g/mol
- Monoisotopic Mass: 117.028334g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 117.57g/mol
- XLogP3: 1.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 170.0±0.0 °C at 760 mmHg
- Flash Point: 65.0±0.0 °C
- Vapor Pressure: 2.0±0.3 mmHg at 25°C
2-CHLOROPYRIDINE-D4 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-CHLOROPYRIDINE-D4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C380607-5mg |
2-Chloropyridine-d4 |
1001003-94-6 | 5mg |
$ 161.00 | 2023-09-08 | ||
| TRC | C380607-50mg |
2-Chloropyridine-d4 |
1001003-94-6 | 50mg |
$1269.00 | 2023-05-18 |
2-CHLOROPYRIDINE-D4 Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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